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Compound of Interest

Compound Name: C14 Ceramide

Cat. No.: B2986048 Get Quote

Essential Safety and Handling Guide for C14
Ceramide
For researchers, scientists, and drug development professionals, this guide provides immediate

and essential safety protocols, operational procedures, and disposal plans for handling C14
Ceramide (N-myristoyl-D-erythro-sphingosine). Adherence to these guidelines is critical to

ensure a safe laboratory environment and the integrity of your research.

Physicochemical and Safety Data
The following tables summarize the key quantitative data for C14 Ceramide, providing a quick

reference for its physical properties and safety information.

Table 1: Physicochemical Properties of C14 Ceramide
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Property Value

Chemical Name
N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-

heptadecen-1-yl]-tetradecanamide

Synonyms
Cer(d18:1/14:0), N-myristoyl-D-erythro-

sphingosine

CAS Number 34227-72-0[1][2][3][4][5]

Molecular Formula C₃₂H₆₃NO₃[1][2][3][4][5]

Molecular Weight 509.9 g/mol [1][4][5]

Physical State Crystalline solid[1]

Purity ≥95%[1]

Storage -20°C[1][2][4]

Solubility DMF: 0.15 mg/mL[1]

Table 2: Hazard Identification and Personal Protective Equipment (PPE)

Hazard Category Description Recommended PPE

Skin Irritation May cause skin irritation.

Chemical-resistant gloves

(e.g., nitrile, neoprene)[6], lab

coat.

Eye Irritation
May cause serious eye

irritation.

Chemical safety glasses with

side shields or goggles.[6]

Respiratory Tract Irritation
May cause respiratory tract

irritation if inhaled as dust.

NIOSH-approved respirator

with a particulate filter for

powdered form.[6]

Toxicological Properties
Not fully investigated. Handle

as potentially hazardous.[6]
Use all recommended PPE.
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Operational Plan: Step-by-Step Handling
Procedures
Preparation and Engineering Controls

Work Area: Ensure the work area is clean, uncluttered, and well-ventilated.[6] A chemical

fume hood is recommended, especially when handling the powdered form.

Safety Equipment: Confirm that an eyewash station and safety shower are readily

accessible.

Documentation: Review the Safety Data Sheet (SDS) before starting any work.

Donning Personal Protective Equipment (PPE)
Consistent and proper use of PPE is the most critical line of defense against potential

exposure. The following PPE is mandatory when handling C14 Ceramide:

Eye Protection: Chemical safety glasses with side shields or goggles are required.[6]

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile, neoprene) must be

worn. Inspect gloves prior to use.[6]

Skin and Body Protection: A laboratory coat is mandatory. For larger quantities or when there

is a risk of splashing, consider additional protection such as a chemical-resistant apron.[6]

Respiratory Protection: If working with the powdered form for extended periods or in a poorly

ventilated area, a NIOSH-approved respirator with an appropriate particulate filter is

recommended.[6]

Weighing and Handling the Solid Compound
Transfer: Carefully transfer the required amount of C14 Ceramide from the storage container

to a weighing vessel within a chemical fume hood or a balance enclosure to minimize dust

generation.

Avoid Inhalation: Avoid breathing in the dust.[6]
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Static Discharge: Take precautionary measures against static discharge.

Clean-Up: Promptly clean any spills using appropriate methods (see Accidental Release

Measures).

Dissolving the Compound
Solvent Selection: Use an appropriate solvent as indicated by experimental protocols (e.g.,

DMF).[1]

Procedure: Add the solvent to the weighed C14 Ceramide slowly to avoid splashing. If

necessary, sonicate or gently warm the solution to aid dissolution, ensuring adequate

ventilation.

Container: Use a tightly sealed container for the solution.

Storage
Short-term: May be stored at room temperature for short periods.[4]

Long-term: Store at -20°C under an inert atmosphere for maximum stability.[1][2][4]

Incompatibilities: Avoid storage with strong oxidizing agents.[6]

Emergency and Disposal Plan
First Aid Measures

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[7]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.[7] Remove contaminated clothing.

Inhalation: Move the exposed person to fresh air at once. If not breathing, give artificial

respiration. Get medical attention as soon as possible.[7][8]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[7]
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Accidental Release Measures
Isolate the Area: Keep unauthorized personnel away.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if safe to do so. Prevent entry into

waterways, drains, or confined areas.[9]

Clean-Up:

Solid Spills: Carefully scoop up the material and place it into a suitable, labeled container

for disposal. Avoid creating dust.[9]

Liquid Spills: Absorb with an inert material (e.g., sand, silica gel) and place in a sealed

container for disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

Disposal Plan
Proper disposal of C14 Ceramide and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Unused Product: Dispose of unused C14 Ceramide as hazardous waste. Contact your

institution's environmental health and safety (EHS) office for specific guidelines.[6]

Contaminated Materials: Any materials that have come into contact with C14 Ceramide,

such as pipette tips, gloves, and empty containers, should be considered contaminated and

disposed of as hazardous waste.[6]

Visual Workflow and Emergency Protocols

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://redox.com/wp-content/sds/4732.pdf
https://redox.com/wp-content/sds/4732.pdf
https://www.benchchem.com/product/b2986048?utm_src=pdf-body
https://www.benchchem.com/product/b2986048?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_C4_ceramide.pdf
https://www.benchchem.com/product/b2986048?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_C4_ceramide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2986048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Storage & Use

Disposal

Prepare Work Area
(Clean, Ventilated)

Don PPE
(Goggles, Gloves, Lab Coat)

Weigh Solid
(Fume Hood)

Dissolve in Solvent

Experimental Use

Store at -20°C

Post-Experiment

Dispose of Contaminated WasteDispose of Unused Product

Expired/Unneeded

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2986048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accidental Exposure

Skin Contact Eye Contact Inhalation

Wash with soap and water
for 15 minutes

Flush eyes with water
for 15 minutes

Move to fresh air

Seek Medical Attention

If irritation persists

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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